2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-[1-(4-methoxyphenyl)propan-2-ylamino]ethanol
• InChI: InChI=1S/C12H19NO2/c1-10(13-7-8-14)9-11-3-5-12(15-2)6-4-11/h3-6,10,13-14H,7-9H2,1-2H3
• InChI Key: WMOUHXFLYQBYJM-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)NCCO

Description

2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol is a secondary amine-alcohol featuring a 4-methoxyphenyl group attached to a propan-2-yl backbone and an ethanolamine moiety. This structure combines aromatic, aliphatic, and polar functional groups, making it a versatile scaffold for pharmacological and synthetic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol typically involves the reaction of 4-methoxyphenylpropan-2-one with an appropriate amine under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas with a suitable catalyst like palladium on carbon.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of automated systems can help in maintaining consistent reaction conditions, thereby improving yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted amines or ethers.

Scientific Research Applications

2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism by which 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol exerts its effects involves interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological responses. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Key structural analogs differ in substituents on the phenyl ring, modifications to the ethanolamine backbone, or additional functional groups. Below is a comparative analysis:

Compound	Substituent on Phenyl Ring	Backbone Modification	Key Properties
Target Compound : 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol	4-OCH₃	Ethanolamine	Moderate lipophilicity; electron-donating methoxy enhances receptor binding.
N-[(2S)-3-[4-(Cyanomethoxy)phenyl]-...propan-2-yl]amino}-1-oxopropan-2-yl]benzamide	4-OCH₂CN	Propanamide with benzamide	Cyanomethoxy is electron-withdrawing; may reduce solubility due to nitrile group.
(2S)-2-{[(2S)-2-Benzamido-3-(4-ethoxyphenyl)propanoyl]amino}-3-phenylpropyl acetate	4-OCH₂CH₃	Acetylated propanoyl-amino backbone	Increased lipophilicity (ethoxy); ester group may enhance metabolic stability.
1-[1-(4-Methoxyphenyl)-2-{[2-(4-methoxyphenyl)ethyl]amino}ethyl]cyclohexan-1-ol	4-OCH₃ (×2)	Cyclohexanol ring	Bulky cyclohexanol increases steric hindrance; dual methoxy groups enhance polarity.
2-[(4-aminophenyl)methoxy]ethan-1-ol	4-NH₂	Unmodified ethanolamine	Amino group increases basicity; potential for ionic interactions in acidic environments.
Astemizole (Hismanal)	4-OCH₃	Piperidinyl-benzimidazole	Methoxy aids antihistaminic activity; complex structure reduces blood-brain barrier penetration.

Physicochemical and Pharmacological Comparisons

• Lipophilicity : Ethoxy (logP ~2.5) and propoxy (logP ~3.0) analogs are more lipophilic than methoxy (logP ~1.8), impacting membrane permeability .
• Solubility: The amino group in 2-[(4-aminophenyl)methoxy]ethan-1-ol improves aqueous solubility compared to methoxy derivatives, critical for bioavailability .
• Receptor Binding : Methoxy groups in the target compound and astemizole enhance interactions with histamine H₁ receptors, but astemizole’s benzimidazole moiety provides higher specificity .
• Metabolic Stability: Acetylated derivatives (e.g., propyl acetate in ) resist hydrolysis, prolonging half-life compared to unmodified ethanolamines.

Biological Activity

2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol, also known by its ChEBI ID CHEBI:63082, is a phenylethanoloamine derivative that has garnered attention for its potential biological activities. This compound features a complex structure that includes a methoxyphenyl group and an aminoethanol moiety, which may contribute to its diverse pharmacological properties.

Chemical Structure

The chemical structure of 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol can be represented as follows:

$$\text{C}_{13}\text{H}_{19}\text{N}_{1}\text{O}_{2}$$

This structure is characterized by the presence of a methoxy group on the phenyl ring, which may enhance its interaction with biological targets.

Biological Activity Overview

Research indicates that 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol exhibits various biological activities, including:

• Antiproliferative Effects : Studies have shown that this compound can inhibit the proliferation of certain cancer cell lines. For instance, it has been tested against human breast cancer (MCF-7) and chronic myeloid leukemia (K562) cells, demonstrating significant cytotoxicity at specific concentrations .

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	10	Induction of apoptosis via caspase activation
K562	15	Inhibition of PCNA expression and cell cycle arrest
MV4-11	12	PARP cleavage and microtubule disruption

The biological activity of 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol appears to be mediated through several mechanisms:

• Apoptosis Induction : The compound has been shown to activate caspases, leading to programmed cell death in cancer cells. This is evidenced by increased levels of cleaved PARP and caspase 9 following treatment .
• Cell Cycle Arrest : Treatment with this compound results in a significant reduction in proliferating cell nuclear antigen (PCNA), indicating that it may cause cell cycle arrest in the G1 phase .
• Microtubule Disruption : The compound influences microtubule dynamics, which is crucial for cell division and survival, further contributing to its antiproliferative effects .

Case Studies

A notable study evaluated the effects of 2-{[1-(4-Methoxyphenyl)propan-2-yl]amino}ethan-1-ol on various cancer cell lines. The findings highlighted its potent cytotoxicity, particularly against MCF-7 and K562 cells. Flow cytometry analysis revealed a marked decrease in the population of actively proliferating cells after treatment.

Case Study Summary

Study Reference	Cell Lines Tested	Key Findings
	MCF-7, K562	Significant reduction in cell viability; induction of apoptosis confirmed via flow cytometry.
	MV4-11	Notable inhibition of cell proliferation and alteration in protein expression related to cell cycle regulation.